Cas no 1251604-05-3 (N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide
• CAS No: 1251604-05-3
• MF: C₂₈H₂₈N₄O₄
• MW: 484.546326637268
• CID: 5894949
• PubChem ID: 49668820
• Update Time: 2025-10-23

N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide
• AKOS024486094
• VU0626719-1
• N-(4-ethoxyphenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide
• 1251604-05-3
• F3407-3162
• N-(4-ethoxyphenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• N-(4-ethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C28H28N4O4/c1-3-36-24-13-11-23(12-14-24)31-28(34)26-18-32(19-29-26)17-20-7-9-22(10-8-20)30-27(33)16-21-5-4-6-25(15-21)35-2/h4-15,18-19H,3,16-17H2,1-2H3,(H,30,33)(H,31,34)
• InChI Key： OWIGEGYHYYPIIA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C=1)OC)NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)OCC)=O)=C1

Computed Properties

• Exact Mass: 484.21105539g/mol
• Monoisotopic Mass: 484.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide (CAS No. 1251604-05-3)

N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide, with the CAS number 1251604-05-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole core with ethoxy and methoxy phenyl substituents, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its bioactive properties, which may contribute to its role in modulating specific biological pathways.

The compound's intricate structure includes a 1H-imidazole-4-carboxamide backbone, which is known for its versatility in medicinal chemistry. The presence of 4-ethoxyphenyl and 3-methoxyphenyl groups enhances its potential for interaction with various biological targets. Recent studies have explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), which are critical for evaluating its suitability as a therapeutic agent. Given the growing demand for novel small-molecule inhibitors, this compound is being investigated for its potential in addressing unmet medical needs.

In the context of current research trends, N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide aligns with the focus on targeted therapies and precision medicine. Its structural features suggest possible applications in enzyme inhibition or receptor modulation, which are hot topics in oncology and immunology. For instance, the imidazole moiety is often associated with kinase inhibitors, a class of compounds widely used in cancer treatment. This connection has led to increased interest in the compound's potential as a lead molecule for further optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 1251604-05-3 involves multi-step organic reactions, including amide coupling and N-alkylation. These methods are well-documented in the literature, but researchers continue to explore more efficient and sustainable synthetic routes. The compound's solubility and stability under physiological conditions are also areas of active investigation, as these properties are crucial for its practical application in drug formulations.

The rise of computational chemistry and AI-driven drug design has further propelled interest in compounds like N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide. Virtual screening and molecular docking studies can help predict its binding affinity for specific proteins, accelerating the drug discovery process. Additionally, the compound's potential role in neurodegenerative diseases and metabolic disorders is being explored, reflecting the broader shift toward addressing complex, multifactorial health conditions.

In summary, N-(4-ethoxyphenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide (CAS No. 1251604-05-3) represents a promising candidate for further research in medicinal chemistry. Its unique structural attributes and potential bioactivity make it a valuable subject for studies aimed at developing next-generation therapeutics. As the scientific community continues to uncover its mechanisms and applications, this compound may play a pivotal role in advancing personalized medicine and innovative treatment strategies.